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What is Florfenicol exactly?

Florfenicol is an amphenicol-class antibiotic that is a fluorinated synthesized analog of Thiamphenicol. Florfenicol can be described as a broad-spectrum fluorinated and antibiotic derivative of Thiamphenicol.

Florfenicol is a carboxamide that is the N-dichloroacetyl derivative of (1R,2S)-2-amino-3-fluoro-1-[4-(methanesulfonyl)phenyl]propan-1-ol. It is a synthetic veterinary antibiotic used to treat bovine respiratory diseases and foot rot. It serves as an antimicrobial. It is a primary sulfone and secondary alcohol. It comes from a dilute acetic acid.

Activity of Florfenicol

Florfenicol can be used in a one mM concentration to inhibit peptidyl transferase activity of 70S ribosomes from E. coli.

Florfenicol's mechanism of action